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4-(4-Morpholinobutylthio)phenol 4-(4-Morpholinobutylthio)phenol MoTP, known more formally as 4-(4-morpholinobutylthio)phenol, is used to ablate larval melanocytes in zebrafish in order to study melanocyte regeneration. MoTP is converted to a cytotoxin in cells with high tyrosinase activity, which in the zebrafish embryo are limited to melanoblasts and newly formed melanocytes. The wash-out of MoTP allows regeneration through the proliferation of melanocyte stem cells.
Brand Name: Vulcanchem
CAS No.: 57055-82-0
VCID: VC0159132
InChI: InChI=1S/C14H21NO2S/c16-13-3-5-14(6-4-13)18-12-2-1-7-15-8-10-17-11-9-15/h3-6,16H,1-2,7-12H2
SMILES: C1COCCN1CCCCSC2=CC=C(C=C2)O
Molecular Formula: C14H21NO2S
Molecular Weight: 267.39 g/mol

4-(4-Morpholinobutylthio)phenol

CAS No.: 57055-82-0

Reference Standards

VCID: VC0159132

Molecular Formula: C14H21NO2S

Molecular Weight: 267.39 g/mol

4-(4-Morpholinobutylthio)phenol - 57055-82-0

CAS No. 57055-82-0
Product Name 4-(4-Morpholinobutylthio)phenol
Molecular Formula C14H21NO2S
Molecular Weight 267.39 g/mol
IUPAC Name 4-(4-morpholin-4-ylbutylsulfanyl)phenol
Standard InChI InChI=1S/C14H21NO2S/c16-13-3-5-14(6-4-13)18-12-2-1-7-15-8-10-17-11-9-15/h3-6,16H,1-2,7-12H2
Standard InChIKey YHKNLUTUXZDOQI-UHFFFAOYSA-N
SMILES C1COCCN1CCCCSC2=CC=C(C=C2)O
Canonical SMILES C1COCCN1CCCCSC2=CC=C(C=C2)O
Description MoTP, known more formally as 4-(4-morpholinobutylthio)phenol, is used to ablate larval melanocytes in zebrafish in order to study melanocyte regeneration. MoTP is converted to a cytotoxin in cells with high tyrosinase activity, which in the zebrafish embryo are limited to melanoblasts and newly formed melanocytes. The wash-out of MoTP allows regeneration through the proliferation of melanocyte stem cells.
Synonyms 4-(4-Morpholinylbutylthio)phenol
Reference 1.Yang, C.T., and Johnson, S.L. Small molecule-induced ablation and subsequent regeneration of larval zebrafish melanocytes. Development 133(18), 3563-3573 (2006).
PubChem Compound 3096300
Last Modified Nov 11 2021
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